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Compound of Interest

Compound Name: AGI-12026

Cat. No.: B12424925

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AGI-12026 is a potent, brain-penetrant, dual inhibitor of mutant isocitrate dehydrogenase 1

(IDH1) and 2 (IDH2) enzymes.[1][2] Mutations in IDH1 and IDH2 are frequently observed in

several cancers, including glioma and acute myeloid leukemia (AML). These mutations lead to

the neomorphic production of the oncometabolite D-2-hydroxyglutarate (2-HG), which plays a

crucial role in tumorigenesis through epigenetic dysregulation. AGI-12026 acts as an allosteric

inhibitor, targeting the mutant forms of these enzymes and thereby reducing 2-HG levels.

These application notes provide an overview of AGI-12026, including supplier and purchasing

information, biochemical and cellular activity, and detailed protocols for its use in research

settings.

Supplier and Purchasing Information
AGI-12026, also known as AGI-026, is available from several chemical suppliers for research

purposes. The following table summarizes the available information. Researchers should verify

the purity and specifications with the supplier before ordering.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity

MedChemEx

press
HY-121736

1446501-77-

4
C₁₈H₁₅F₆N₇ 443.35 g/mol

>98%

(Typically

specified on

CoA)

BLD Pharm BD117709
1446501-77-

4
C₁₈H₁₅F₆N₇ 443.35 g/mol Not specified

AChemBlock AC-2416
1446501-77-

4
C₁₈H₁₅F₆N₇ 443.35 g/mol Not specified

Note: Availability and specifications are subject to change. Please consult the supplier's

website for the most current information.

Quantitative Data
AGI-12026 has been characterized for its inhibitory activity against various mutant IDH1 and

IDH2 enzymes. The following table summarizes its potency from biochemical assays.

Enzyme Assay Type IC₅₀ (nM)

IDH1-R132H/WT Heterodimer Biochemical 16

IDH2-R140Q Homodimer Biochemical 19

IDH2-R172K Homodimer Biochemical 45

Data extracted from Konteatis Z, et al. ACS Med Chem Lett. 2020.[1]

Signaling Pathway
Mutant IDH1 and IDH2 enzymes convert α-ketoglutarate (α-KG) to the oncometabolite 2-

hydroxyglutarate (2-HG). High levels of 2-HG competitively inhibit α-KG-dependent

dioxygenases, including histone and DNA demethylases (e.g., TET2). This leads to widespread

hypermethylation of DNA and histones, resulting in altered gene expression and a block in
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cellular differentiation, which are key events in tumorigenesis. AGI-12026, by inhibiting mutant

IDH1 and IDH2, reduces the production of 2-HG, thereby restoring the function of these

dioxygenases and promoting cellular differentiation.
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Normal Cell

Cancer Cell with IDH Mutation

Treatment with AGI-12026

Isocitrate aKGIDH1/2 (WT) DioxygenasesCofactor for DemethylationPromotes

α-Ketoglutarate 2-Hydroxyglutarate (2-HG)Mutant IDH1/2 α-KG Dependent DioxygenasesInhibits DNA/Histone HypermethylationLeads to Blocked DifferentiationCauses

AGI-12026 Mutant IDH1/2Inhibits 2-Hydroxyglutarate (2-HG)Reduces Production of α-KG Dependent DioxygenasesRestores function of Cellular DifferentiationPromotes
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Start

Prepare AGI-12026 serial dilutions

Add compound to 384-well plate

Add mutant IDH1/2 enzyme

Incubate for 15 min

Prepare NADPH and α-KG substrate solution

Add substrate solution to initiate reaction

Add diaphorase/resazurin detection solution

Incubate for 30-60 min

Measure fluorescence (Ex/Em: 530/590 nm)

Calculate % inhibition and IC50

End

 

Start

Prepare IDH1-mutant glioma cells

Intracranially inject cells into mice

Allow tumor establishment (7-14 days)

Randomize mice into treatment groups

Administer AGI-12026 or vehicle daily

Monitor tumor growth and animal health

Endpoint: Euthanize and collect tissues

Analyze tumor size and 2-HG levels

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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